Cas no 80199-06-0 (Carbamic acid, [3-chloro-4-(4-methylphenoxy)phenyl]-, methyl ester)

• Product name: Carbamic acid, [3-chloro-4-(4-methylphenoxy)phenyl]-, methyl ester
• CAS No: 80199-06-0
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 706178
• PubChem ID: 12806965

Carbamic acid, [3-chloro-4-(4-methylphenoxy)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-chloro-4-(4-methylphenoxy)phenyl]-, methyl ester
• methyl N-[3-chloro-4-(4-methylphenoxy)phenyl]carbamate
• Methyl [3-chloro-4-(4-methylphenoxy)phenyl]carbamate
• 80199-06-0
• DTXSID00510316

• Inchi： InChI=1S/C15H14ClNO3/c1-10-3-6-12(7-4-10)20-14-8-5-11(9-13(14)16)17-15(18)19-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： KFQJXRCWGAKUAT-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)OC2=C(C=C(C=C2)NC(=O)OC)Cl

Computed Properties

• Exact Mass: 291.0662210g/mol
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 47.6Ų